N-(2-methoxy-2-(o-tolyl)ethyl)-2-(thiophen-2-yl)acetamide
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Description
N-(2-methoxy-2-(o-tolyl)ethyl)-2-(thiophen-2-yl)acetamide, also known as MTETA, is a chemical compound that belongs to the class of N-substituted arylacetamides. This compound has been shown to possess various biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects.
Scientific Research Applications
Spatial Orientations in Anion Coordination
N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide exhibits a stretched amide structure with a tweezer-like geometry. It self-assembles through weak interactions, forming channel-like structures. This characteristic is significant in studying molecular arrangements and interactions in crystal engineering and could have implications for designing materials with specific molecular properties (Kalita & Baruah, 2010).
Comparative Metabolism in Herbicides
The metabolism of various chloroacetamide herbicides, including compounds similar to N-(2-methoxy-2-(o-tolyl)ethyl)-2-(thiophen-2-yl)acetamide, has been studied in human and rat liver microsomes. Understanding these metabolic pathways is crucial for assessing environmental and health impacts of herbicides and could potentially lead to the development of safer and more efficient agricultural chemicals (Coleman et al., 2000).
Soil Interaction and Herbicidal Efficacy
The interaction of similar compounds with soil properties significantly impacts their adsorption, mobility, and herbicidal efficacy. This research can guide the effective application of herbicides in agriculture, ensuring optimal pest control while minimizing environmental impact (Peter & Weber, 1985).
Chemoselective Acetylation in Drug Synthesis
N-(2-Hydroxyphenyl)acetamide, a similar compound, is an intermediate in the synthesis of antimalarial drugs. The research on its chemoselective acetylation provides valuable insights for pharmaceutical synthesis, particularly in developing effective methods for creating specific drug molecules (Magadum & Yadav, 2018).
Learning and Memory Facilitation in Mice
The effects of 2-(dialkylamino)ethyl 2-((thiophen-3-yl)methoxy) acetate(hydrochloride), a compound structurally related to this compound, on learning and memory in mice have been studied. This research has potential implications for the development of new therapeutic agents for cognitive disorders (Jiang Jing-ai, 2006).
Green Synthesis of Azo Disperse Dyes
N-(3-Amino-4-methoxyphenyl)acetamide, structurally similar to the compound , is crucial for producing azo disperse dyes. Studies focusing on its green synthesis methods contribute to the development of more environmentally sustainable industrial processes (Zhang Qun-feng, 2008).
properties
IUPAC Name |
N-[2-methoxy-2-(2-methylphenyl)ethyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-12-6-3-4-8-14(12)15(19-2)11-17-16(18)10-13-7-5-9-20-13/h3-9,15H,10-11H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTBGXGQGHUKBCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)CC2=CC=CS2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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